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Compound of Interest

Compound Name: Artesunate-d3

Cat. No.: B602574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sources,

quality attributes, and key applications of Artesunate-d3. This stable isotope-labeled internal

standard is crucial for the accurate quantification of the antimalarial drug Artesunate in various

biological matrices.

Commercial Availability and Specifications
Artesunate-d3 is available from several specialized chemical suppliers. While specific details

may vary by lot, the following tables summarize typical product specifications and commercial

sources. Researchers are advised to request a lot-specific Certificate of Analysis (CoA) from

their chosen supplier for the most accurate and up-to-date information.

Table 1: Chemical and Physical Properties of Artesunate-d3
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Property Value Source

Chemical Name

Butanedioic Acid

Mono[(3R,5aS,6R,8aS,9R,10R

,12R,12aR)-decahydro-3,6,9-

trimethyl-d3-3,12-epoxy-12H-

pyrano[4,3-j]-1,2-

benzodioxepin-10-yl] Ester

[1]

CAS Number 1316303-44-2 [1]

Molecular Formula C₁₉H₂₅D₃O₈ [1][2]

Molecular Weight 387.44 g/mol [1][2][3]

Appearance White to off-white solid [4]

Solubility
Soluble in DMSO, ethanol,

acetone, chloroform
[5]

Storage
Store at 2-8°C, protected from

light and moisture
[1]

Table 2: Commercial Sources for Artesunate-d3

Supplier Website
Available
Quantities

Purity

MedchemExpress --INVALID-LINK-- 1 mg, 5 mg, 10 mg ≥98%

Pharmaffiliates --INVALID-LINK-- Inquire for details
Pharmaceutical

Standard

Aquigen Bio Sciences --INVALID-LINK-- Inquire for details Reference Standard

Xcess Biosciences --INVALID-LINK-- Inquire for details ≥98%

Santa Cruz

Biotechnology
--INVALID-LINK-- 1 mg, 5 mg ≥98%

Experimental Protocols
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Synthesis of Artesunate-d3 (Adapted)
A specific, detailed synthesis protocol for Artesunate-d3 is not readily available in the public

domain. However, it can be synthesized from a deuterated precursor of Artemisinin, specifically

Dihydroartemisinin-d3 (DHA-d3), following established methods for the synthesis of Artesunate.

The key step is the esterification of DHA-d3 with succinic anhydride.

Materials:

Dihydroartemisinin-d3 (DHA-d3)

Succinic anhydride

Triethylamine (Et₃N) or Pyridine

Dichloromethane (DCM) or other suitable aprotic solvent

Argon or Nitrogen gas (for inert atmosphere)

Standard laboratory glassware and purification apparatus (e.g., chromatography columns)

Procedure:

Dissolution: Dissolve Dihydroartemisinin-d3 and a molar excess of succinic anhydride in

anhydrous dichloromethane under an inert atmosphere (Argon or Nitrogen).

Base Addition: Add triethylamine or pyridine to the solution dropwise while stirring. The base

acts as a catalyst and scavenger for the acidic byproduct.

Reaction: Allow the reaction to proceed at room temperature for several hours, monitoring

the progress by thin-layer chromatography (TLC).

Work-up: Upon completion, quench the reaction with a dilute acid solution (e.g., 1M HCl) and

extract the organic layer.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude product is then purified by column

chromatography on silica gel to yield pure Artesunate-d3.
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Quality Control and Quantification using Artesunate-d3
as an Internal Standard by LC-MS/MS
Artesunate-d3 is primarily used as an internal standard for the accurate quantification of

Artesunate in biological samples by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).

1. Preparation of Stock Solutions and Standards:

Artesunate-d3 Stock Solution (1 mg/mL): Accurately weigh and dissolve Artesunate-d3 in a

suitable solvent such as methanol or acetonitrile.

Working Internal Standard Solution (100 ng/mL): Dilute the stock solution with the

appropriate solvent.

Calibration Standards: Prepare a series of calibration standards by spiking known

concentrations of non-labeled Artesunate into the same biological matrix as the samples to

be analyzed (e.g., plasma, serum).

2. Sample Preparation (Protein Precipitation):

To 100 µL of the biological sample (or calibration standard), add a fixed volume (e.g., 10 µL)

of the Artesunate-d3 working internal standard solution.

Add a protein precipitating agent, such as three volumes of ice-cold acetonitrile.

Vortex the mixture thoroughly and centrifuge to pellet the precipitated proteins.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen.

Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3. LC-MS/MS Instrumentation and Conditions (Representative):

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance

liquid chromatography (UHPLC) system.
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Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase: A gradient of water and acetonitrile, both containing a small amount of an

additive like formic acid or ammonium acetate to improve ionization.

Mass Spectrometer: A triple quadrupole mass spectrometer operated in multiple reaction

monitoring (MRM) mode.

Ionization Source: Electrospray ionization (ESI) in positive ion mode.

Table 3: Representative MRM Transitions for Artesunate and Artesunate-d3

Compound Precursor Ion (m/z) Product Ion (m/z)

Artesunate 385.2 285.1, 163.1

Artesunate-d3 388.2 288.1, 163.1

4. Data Analysis:

Quantify the concentration of Artesunate in the samples by calculating the peak area ratio of

the analyte to the internal standard (Artesunate-d3) and comparing it to the calibration

curve.

Signaling Pathways and Experimental Workflows
While Artesunate-d3 is primarily an analytical tool, its non-deuterated counterpart, Artesunate,

is known to modulate several key cellular signaling pathways. Understanding these pathways

is crucial for researchers in drug development and related fields. The biological effects of

Artesunate-d3 are expected to be identical to those of Artesunate.

Key Signaling Pathways Modulated by Artesunate
Artesunate has been shown to exert its biological effects, including its anticancer and anti-

inflammatory properties, through the modulation of several signaling pathways.[6][7][8][9][10]

[11][12][13][14][15][16][17][18][19][20][21][22][23][24]
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Caption: Artesunate's inhibitory effects on key signaling pathways.

Experimental Workflow for Bioanalytical Method
Validation
The following diagram outlines a typical workflow for the validation of a bioanalytical method

using Artesunate-d3 as an internal standard.
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Caption: Workflow for bioanalytical method validation using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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